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Compound of Interest

Compound Name: 5-Chloro-1-pentanol

Cat. No.: B147386

An In-depth Technical Guide to 5-Chloro-1-pentanol

For professionals in research, scientific, and drug development fields, 5-Chloro-1-pentanol is
a versatile bifunctional molecule. Its unique structure, possessing both a primary alcohol and a
primary alkyl chloride, makes it a valuable intermediate in various organic syntheses. This
guide provides a comprehensive overview of its chemical structure, properties, and a key
synthetic protocol.

Chemical Structure and IUPAC Name

5-Chloro-1-pentanol is an organic compound featuring a five-carbon aliphatic chain. A chlorine
atom is attached to one end of the chain (carbon 5), while a hydroxyl group (-OH) is attached to
the other end (carbon 1). This dual functionality allows for selective chemical modifications at
either end of the molecule.

The standard IUPAC name for this compound is 5-chloropentan-1-ol.[1][2][3] Its chemical
formula is CsH11CIO.[1][3][4][5]

Physicochemical Properties

The properties of 5-Chloro-1-pentanol make it suitable for a range of applications in organic
synthesis, including the production of pharmaceuticals and agrochemicals.[3][4][6] The
quantitative data for this compound are summarized in the table below.
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Property Value Citations
CAS Number 5259-98-3 [4161[71[8]
Molecular Formula CsH11CIO [11[31[41[5]
Molecular Weight 122.59 g/mol [1112]131[4]
Appearance Colorless clear liquid [419]
Boiling Point 182.8 °C at 760 mmHg [4119]
Density 1.021 g/cm3 [4119]
Refractive Index 1.454 [4161[9]
Flash Point 83.2°C [4119]
Water Solubility Slightly soluble [3B114119]

Solubility

Sparingly soluble in DMSO

and Methanol

[4]16]
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Synthetic Protocol: Synthesis from 5-Chloropentyl

Acetate

A common laboratory-scale synthesis of 5-Chloro-1-pentanol involves the hydrolysis of 5-

chloropentyl acetate.[6] This method is efficient and yields the desired product in high purity.

Experimental Methodology

The following protocol is adapted from established literature procedures.[6]

¢ Reaction Setup: In a suitable reaction vessel, 5-chloropentyl acetate (33.9 g, 0.21 mol) is

combined with 95% ethanol (75 mL) and a 2N aqueous solution of sodium hydroxide (90

mL).
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e Homogenization: The mixture is shaken until a homogeneous solution is achieved.

e Reaction: The solution is allowed to stand at room temperature for several hours to facilitate
the hydrolysis of the ester.

e Solvent Removal: Following the reaction, the ethanol is removed from the mixture by
distillation under reduced pressure.

o Extraction: The remaining aqueous residue is extracted three times with diethyl ether (3 x
150 mL) to isolate the product.

e Drying and Concentration: The combined ether extracts are dried over anhydrous potassium
carbonate. The solvent is then removed under reduced pressure.

 Purification: The final product, 5-chloro-1-pentanol, is obtained as a colorless oil through
distillation. This procedure has a reported yield of 84%.[6]

Key Reactions and Applications

The bifunctional nature of 5-Chloro-1-pentanol allows for a variety of chemical
transformations, making it a key intermediate in the synthesis of more complex molecules.

» Nucleophilic Substitution: The chlorine atom serves as a good leaving group, readily
undergoing substitution reactions with various nucleophiles.[7]

« Esterification/Etherification: The hydroxyl group can be converted to esters or ethers.[7]
o Oxidation: The primary alcohol can be oxidized to form an aldehyde or a carboxylic acid.[7]

e Intramolecular Cyclization: In the presence of a base such as sodium hydride, 5-Chloro-1-
pentanol undergoes an intramolecular Williamson ether synthesis to form tetrahydropyran.
[91[10]

This versatility makes it a valuable precursor in the synthesis of amidoalkylindoles, which are
selective cannabinoid 2 receptor agonists with potential therapeutic applications.[11]

Workflow for the Synthesis of 5-Chloro-1-pentanol
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The following diagram illustrates the workflow for the synthesis of 5-Chloro-1-pentanol from 5-
chloropentyl acetate.

Click to download full resolution via product page

Caption: Workflow for the synthesis of 5-Chloro-1-pentanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b147386#5-chloro-1-pentanol-chemical-structure-and-
iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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